(Z)-3-(((2-ethylphenyl)amino)methylene)-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(2-ethylanilino)methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H19FN2O3S2/c1-2-16-5-3-4-6-18(16)24-13-20-21(26)22-19(11-12-29-22)25(30(20,27)28)14-15-7-9-17(23)10-8-15/h3-13,24H,2,14H2,1H3/b20-13-
• InChI Key: YTEYLGKMSLAACG-MOSHPQCFSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Isomeric SMILES: CCC1=CC=CC=C1N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H19FN2O3S2
• Molecular Weight: 442.5 g/mol

Description

(Z)-3-(((2-ethylphenyl)amino)methylene)-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H19FN2O3S2 and its molecular weight is 442.52. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(((2-ethylphenyl)amino)methylene)-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(((2-ethylphenyl)amino)methylene)-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Chemistry Applications

A study by Lu et al. (2019) explored the synthesis and characterization of N,N,O-tridentate aminophenolate zinc complexes, including their catalysis in the ring-opening polymerization (ROP) of lactides. The research demonstrated that different pendant groups on the aminophenolate ligands significantly influence the catalytic activity, providing insights into the mechanism of lactide polymerization and the role of the ethyl group in zinc complexes as a ligand (Wei-Yi Lu, Kuo-Hui Wu, Hsuan‐Ying Chen, Chu‐Chieh Lin, 2019).

Medicinal Chemistry and Antiviral Research

Çıkla (2010) synthesized novel thioureas derived from 4-aminobenzohydrazide hydrazones, evaluating their antiviral, antitubercular, and anticancer activities. This study opens avenues for the development of new therapeutic agents based on the structural framework of thioureas (Pelin Çıkla, 2010).

Organic Synthesis and Material Science

Research by Yang et al. (2018) involved the synthesis of two versions of carbon-14 labelled dufulin, demonstrating their potential use as radiotracers in studies on metabolism, residue, and environmental behavior. This work highlights the importance of labelled compounds in environmental and metabolic research (Zheng-Min Yang, Cai‐Guang Jian, Bingqing Zhou, et al., 2018).

Anticancer Research

A study by Gad et al. (2020) focused on the discovery of new apoptosis-inducing agents for breast cancer based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. This research provides evidence for the anticancer potential of synthesized compounds, with insights into their mechanism of inducing apoptosis in cancer cells (E. Gad, Mohamed S. Nafie, E. Eltamany, et al., 2020).